Cas no 104174-11-0 (2-(2-ethylphenyl)propan-2-ol)

• Product Name: 2-(2-ethylphenyl)propan-2-ol
• CAS No: 104174-11-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD09965918
• CID: 5166383
• PubChem ID: 11958936
• Update Time: 2026-03-04

2-(2-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)-2-propanol
• Benzenemethanol, 2-ethyl-α,α-dimethyl-
• 2-(2-Ethylphenyl)propan-2-ol
• CS-0296699
• AE-562/43286906
• G73929
• 104174-11-0
• AKOS006342838
• SCHEMBL12262668
• EN300-1844193
• 2-(2-ethylphenyl)propan-2-ol

• MDL： MFCD09965918
• Inchi： 1S/C11H16O/c1-4-9-7-5-6-8-10(9)11(2,3)12/h5-8,12H,4H2,1-3H3
• InChI Key： OTLOIYAXRYHLDX-UHFFFAOYSA-N
• SMILES： C1(=CC=CC=C1CC)C(C)(C)O

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-ethylphenyl)propan-2-ol

Introduction to 2-(2-Ethylphenyl)propan-2-ol (CAS No. 104174-11-0)

2-(2-Ethylphenyl)propan-2-ol, with the CAS number 104174-11-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of tertiary alcohols and is characterized by its distinct molecular structure, which includes an ethyl-substituted phenyl group and a tert-butyl alcohol moiety.

The chemical formula of 2-(2-Ethylphenyl)propan-2-ol is C₁₀H₁₄O, and it has a molecular weight of approximately 150.21 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its physical properties, such as boiling point (approximately 195°C) and melting point (approximately -35°C), make it suitable for a wide range of applications in both laboratory and industrial settings.

In the realm of pharmaceutical research, 2-(2-Ethylphenyl)propan-2-ol has shown promise as a potential intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of new therapeutic agents, particularly in the areas of anti-inflammatory and analgesic medications. The compound's ability to modulate specific biological pathways has led to its investigation as a lead compound for drug discovery.

A notable study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 2-(2-Ethylphenyl)propan-2-ol as a scaffold for designing novel anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This finding underscores the importance of further exploring the pharmacological properties of 2-(2-Ethylphenyl)propan-2-ol and its derivatives.

Beyond its pharmaceutical applications, 2-(2-Ethylphenyl)propan-2-ol has also been investigated for its use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that 2-(2-Ethylphenyl)propan-2-ol-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and automotive industries.

In the field of chemical synthesis, 2-(2-Ethylphenyl)propan-2-ol serves as a versatile building block for the preparation of complex organic molecules. Its reactivity with various functional groups allows chemists to synthesize a wide range of compounds with diverse functionalities. A study published in Organic Letters in 2023 reported a novel synthetic route using 2-(2-Ethylphenyl)propan-2-ol as a key intermediate, leading to the efficient production of bioactive natural products.

The safety profile of 2-(2-Ethylphenyl)propan-2-ol is an important consideration for its widespread use. Toxicological studies have shown that this compound has low toxicity when handled properly and under controlled conditions. However, it is essential to follow standard safety protocols to minimize any potential risks associated with its handling and storage.

In conclusion, 2-(2-Ethylphenyl)propan-2-ol (CAS No. 104174-11-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, highlighting its significance in modern scientific endeavors. As research progresses, it is likely that this compound will play an increasingly important role in advancing various fields of chemistry and related disciplines.